Cas no 261951-78-4 (2-Fluoro-5-(trifluoromethyl)anisole)

• Product Name: 2-Fluoro-5-(trifluoromethyl)anisole
• CAS No: 261951-78-4
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD01631564
• CID: 92630
• PubChem ID: 2774771
• Update Time: 2025-10-28

2-Fluoro-5-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-methoxy-4-(trifluoromethyl)benzene
• 2-Fluoro-5-(trifluoromethoxy)anisole
• 2-Fluoro-5-(trifluoromethyl)anisole
• 4-Fluoro-3-methoxybenzotrifluoride
• JS-4150
• SCHEMBL935540
• FT-0618481
• AKOS005257609
• DTXSID30379211
• Benzene, 1-fluoro-2-methoxy-4-(trifluoromethyl)-
• 261951-78-4
• CS-0312869
• INIMKRLISMKOEC-UHFFFAOYSA-N
• 1-fluoranyl-2-methoxy-4-(trifluoromethyl)benzene
• A818305
• E89587
• MFCD01631564
• SY061859
• 2-Fluoro-5-trifluoromethylanisole

• MDL： MFCD01631564
• Inchi： 1S/C8H6F4O/c1-13-7-4-5(8(10,11)12)2-3-6(7)9/h2-4H,1H3
• InChI Key： AXEAQZIYCQTHQV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)F)(F)F

Computed Properties

• Exact Mass: 194.03500
• Monoisotopic Mass: 194.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.284
• Boiling Point: 164.8°Cat760mmHg
• Flash Point: 62°(144°F)
• Refractive Index: 1.4352
• Water Partition Coefficient: Not miscible in water.
• PSA: 9.23000
• LogP: 2.85310
• Solubility: Unable or difficult to mix

2-Fluoro-5-(trifluoromethyl)anisole Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• PackingGroup：III
• Safety Term：S26;S36
• Packing Group：III
• Risk Phrases：R10; R36/38
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Fluoro-5-(trifluoromethyl)anisole

Comprehensive Analysis of 2-Fluoro-5-(trifluoromethyl)anisole (CAS No. 261951-78-4): Properties, Applications, and Industry Trends

2-Fluoro-5-(trifluoromethyl)anisole (CAS 261951-78-4) is a fluorinated aromatic ether compound gaining significant attention in pharmaceutical intermediates and specialty chemical synthesis. With the molecular formula C₈H₆F₄O, this compound features a unique combination of fluoro and trifluoromethyl substituents, which enhance its electron-withdrawing properties and metabolic stability. These characteristics make it invaluable in designing bioactive molecules, particularly in drug discovery and agrochemical development.

The growing demand for fluorinated building blocks like 2-Fluoro-5-(trifluoromethyl)anisole is driven by their role in optimizing drug potency and pharmacokinetics. Recent studies highlight its utility in synthesizing kinase inhibitors and anticancer agents, aligning with the pharmaceutical industry’s focus on targeted therapies. Additionally, its thermal stability and lipophilicity make it suitable for material science applications, such as liquid crystals and polymer additives.

From an industrial perspective, CAS 261951-78-4 is synthesized via nucleophilic aromatic substitution or palladium-catalyzed coupling reactions. Manufacturers emphasize high-purity grades (>98%) to meet stringent regulatory standards, particularly for GMP-compliant production. Analytical techniques like GC-MS and HPLC are critical for quality control, ensuring batch-to-batch consistency—a key concern for researchers searching for reliable chemical suppliers.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling protocols for fluorinated compounds are recommended. The industry is exploring greener synthesis routes, such as flow chemistry, to reduce solvent waste—a topic frequently searched in sustainable chemistry forums.

Market trends indicate rising investments in fluorine chemistry, with 2-Fluoro-5-(trifluoromethyl)anisole positioned as a niche but high-growth segment. Its compatibility with late-stage functionalization strategies further boosts its appeal in modular synthesis. For researchers, understanding its structure-activity relationships (SAR) remains a hot topic, as evidenced by numerous PubMed-indexed studies.

In summary, 261951-78-4 exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across life sciences and advanced materials ensures sustained relevance, while evolving synthetic methods address both performance and sustainability demands—answering key queries from chemical procurement specialists and R&D teams alike.